Cas no 86774-65-4 (86774-65-4)

• Product Name: 86774-65-4
• CAS No: 86774-65-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5575746
• PubChem ID: 15915730
• Update Time: 2025-07-13

86774-65-4 Chemical and Physical Properties

Names and Identifiers

• 2',4'-DIMETHOXY-2-METHYLPROPIOPHENONE
• 1-Propanone, 1-(2,4-dimethoxyphenyl)-2-methyl-
• 86774-65-4

• MDL： MFCD12974621
• Inchi： 1S/C12H16O3/c1-8(2)12(13)10-6-5-9(14-3)7-11(10)15-4/h5-8H,1-4H3
• InChI Key： MVENPJDBCYLCIX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1OC)(=O)C(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Melting Point: 35-37 °C(Solv: ethyl ether (60-29-7))
• Boiling Point: 324.0±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 86774-65-4

86774-65-4: A Comprehensive Guide to Its Properties and Applications

The compound with CAS No. 86774-65-4 is a subject of growing interest in both industrial and research communities. Known by its product name 86774-65-4, this chemical entity has garnered attention due to its unique properties and versatile applications. In this article, we delve into the molecular characteristics, potential uses, and current trends surrounding this compound, while addressing common queries and hot topics in the field.

One of the most frequently searched questions about 86774-65-4 is its role in modern material science. Researchers are exploring its potential as a key component in advanced polymers and coatings, where its stability and reactivity make it a promising candidate. The compound's molecular structure allows for tailored modifications, enabling customization for specific industrial needs. This adaptability aligns with the rising demand for sustainable and high-performance materials, a trend dominating discussions in scientific forums and search engine queries.

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From a technical standpoint, the physical and chemical properties of 86774-65-4 are critical for its handling and application. Its solubility, melting point, and stability under various conditions are frequently queried by professionals. Analytical techniques like NMR and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency—a priority for quality-driven industries.

In conclusion, 86774-65-4 represents a nexus of innovation across multiple disciplines. Whether in material science, pharmaceuticals, or environmental sustainability, its versatility continues to inspire research and development. By addressing popular search trends and integrating SEO-friendly keywords like "86774-65-4 uses" and "CAS 86774-65-4 properties", this article aims to provide a authoritative yet accessible resource for diverse audiences.